Cas no 2229502-81-0 (Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate
• CAS No: 2229502-81-0
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 5569465
• PubChem ID: 165657089
• Update Time: 2025-06-09

Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2229502-81-0
• methyl 3-(prop-2-enoyl)thiophene-2-carboxylate
• EN300-1756364
• Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate

• Inchi： 1S/C9H8O3S/c1-3-7(10)6-4-5-13-8(6)9(11)12-2/h3-5H,1H2,2H3
• InChI Key： UGCSIWBEWRDIKZ-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C=C)=O)=C1C(=O)OC

Computed Properties

• Exact Mass: 196.01941529g/mol
• Monoisotopic Mass: 196.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.6Ų

Additional information on Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate (CAS No. 2229502-81-0)

Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate (CAS No. 2229502-81-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. This compound, characterized by its thiophene backbone and acrylate functionality, serves as a versatile building block for the synthesis of more complex molecules. Its unique structural features make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate can be attributed to its role in click chemistry and polymerization reactions, which are currently hot topics in research. Researchers are particularly intrigued by its potential applications in drug discovery and bioconjugation, where its reactive acryloyl group enables efficient coupling with biomolecules. Additionally, its thiophene moiety is known for contributing to the electronic properties of conjugated systems, making it relevant in the design of organic semiconductors and photovoltaic materials.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate?" The synthesis typically involves the acylation of methyl thiophene-2-carboxylate with acryloyl chloride under controlled conditions. Another common query is: "How is this compound used in drug development?" Its acryloyl group allows for Michael addition reactions, making it a key intermediate in the creation of kinase inhibitors and anti-inflammatory agents.

From an industrial perspective, Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate is valued for its scalability and compatibility with green chemistry principles. Recent trends emphasize the need for sustainable synthesis methods, and this compound aligns well with such initiatives due to its potential for catalyst-free reactions and solvent-free conditions. These attributes make it a candidate for environmentally friendly production processes.

In the context of material science, the compound's conjugated system has been explored for its optical and electronic properties. Researchers are investigating its incorporation into OLEDs (organic light-emitting diodes) and conductive polymers, where its thiophene-acrylate hybrid structure could enhance performance. This aligns with the rising demand for flexible electronics and wearable technology, which are dominant trends in consumer electronics.

Another area of interest is the compound's potential in biomedical imaging. Its fluorescent properties, when modified, could be harnessed for probe development in diagnostic applications. This ties into the broader theme of precision medicine, where targeted imaging agents are crucial for early disease detection.

In summary, Methyl 3-(prop-2-enoyl)thiophene-2-carboxylate (CAS No. 2229502-81-0) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and reactivity make it a subject of ongoing research, particularly in areas aligned with sustainable development and technological innovation. As interest in functionalized thiophenes and acrylic derivatives continues to grow, this compound is poised to play a pivotal role in advancing these fields.